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Compound of Interest

Compound Name:
Adenosine monophosphate-

13C10,15N5

Cat. No.: B12421751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Adenosine monophosphate-¹³C₁₀,¹⁵N₅. The following procedural guidance is designed to

ensure the safe handling, use, and disposal of this isotopically labeled compound in a

laboratory setting.

Hazard Assessment
Adenosine monophosphate-¹³C₁₀,¹⁵N₅ is a stable, non-radioactive isotopically labeled

compound. While some safety data sheets (SDS) for the labeled compound indicate no

particular hazards, the unlabeled parent compound, Adenosine 5'-monophosphate, may cause

skin, eye, and respiratory irritation[1]. Therefore, it is prudent to handle the labeled compound

with the same precautions as the unlabeled material to minimize any potential risk.

Personal Protective Equipment (PPE)
Based on the potential for irritation, the following personal protective equipment is

recommended when handling Adenosine monophosphate-¹³C₁₀,¹⁵N₅ in its solid, powdered

form.
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PPE Category Item Specification

Eye Protection Safety glasses or goggles

Chemical splash-resistant with

side protection. A face shield

may be appropriate for larger

quantities.

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile).

Body Protection Lab coat Standard laboratory coat.

Respiratory Protection Dust mask or respirator

Recommended when handling

the powder outside of a

ventilated enclosure to

minimize dust inhalation.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Adenosine monophosphate-¹³C₁₀,¹⁵N₅ from receipt to

use in experiments.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C[1].

Preparation for Use:

Work in a well-ventilated area, such as a laboratory hood or ventilated enclosure, to

minimize inhalation of the powder.

Ensure all required PPE is correctly worn before handling the compound.

Have an eyewash station and safety shower readily accessible.
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Weighing and Aliquoting:

Handle the powder carefully to avoid generating dust.

Use a spatula or other appropriate tool to transfer the desired amount of the compound.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

During Experimentation:

Keep the container with the compound sealed when not in use.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling, even if gloves were worn.

Spill Management:

In case of a small spill, carefully sweep or vacuum the solid material.

Place the collected material into a sealed container for disposal.

Clean the spill area with a damp cloth.

For larger spills, follow your institution's emergency procedures.

Disposal Plan
As Adenosine monophosphate-¹³C₁₀,¹⁵N₅ is considered a non-hazardous solid chemical, the

following disposal procedures are recommended. Always adhere to local and institutional

regulations.

Waste Collection:

Collect excess solid compound and any contaminated disposable materials (e.g., weigh

boats, wipes) in a designated, sealed waste container.

Container Disposal:
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Empty containers should have their labels defaced to indicate they no longer contain the

chemical[2].

Once the label is removed or blacked out, the empty container can typically be disposed of

in the regular trash[2].

Final Disposal:

Solid, non-hazardous chemical waste should be securely packaged by laboratory

personnel.

The sealed package can then be transferred to a designated dumpster for non-hazardous

waste[2][3]. Do not leave chemical waste in laboratory trash cans for custodial staff to

handle[2].

Workflow Visualization
The following diagram illustrates the key steps for the safe handling of Adenosine

monophosphate-¹³C₁₀,¹⁵N₅.
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Caption: Safe Handling Workflow for Adenosine monophosphate-¹³C₁₀,¹⁵N₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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